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For Researchers, Scientists, and Drug Development Professionals

Abstract

C25-140 is a novel, first-in-class small molecule inhibitor that targets the protein-protein
interaction between TNF receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating
enzyme E2 N (Ubc13). By disrupting this interaction, C25-140 effectively reduces TRAF6 E3
ligase activity, a key process in the activation of the nuclear factor-kappa B (NF-kB) signaling
pathway.[1][2][3] This pathway is a cornerstone of inflammatory and immune responses, and its
dysregulation is a hallmark of various autoimmune diseases. This technical guide provides a
comprehensive overview of the chemical structure, mechanism of action, and key experimental
data related to C25-140, presenting a valuable resource for researchers in immunology, drug
discovery, and chemical biology.

Chemical Structure and Properties
C25-140 has been identified and characterized with the following properties:

e |[UPAC Name: 3-[3,5-dimethyl-1-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-4-
yl]-1-[4-(phenylmethyl)-1-piperidinyl]-1-propanone[2]

« CAS Number: 1358099-18-9[2][4][5]

e Molecular Formula: C26H31N7O[2]
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e Molecular Weight: 457.57 g/mol [1]
Chemical Structure:

l».C25-140 Chemical Structure

Mechanism of Action: Inhibition of the TRAF6-Ubc13
Interaction

C25-140 functions as a direct inhibitor of the interaction between the E3 ubiquitin ligase TRAF6
and the E2 ubiquitin-conjugating enzyme Ubc13.[1][3] This interaction is critical for the
formation of Lys63-linked ubiquitin chains, a post-translational modification that serves as a
scaffold for downstream signaling proteins in the canonical NF-kB pathway.[1] By binding to
TRAF6, C25-140 sterically hinders the recruitment of Ubc13, thereby preventing the
ubiquitination events necessary for the activation of IkB kinase (IKK) and the subsequent
release and nuclear translocation of NF-kB.[1][6]

Signaling Pathway Diagram

The following diagram illustrates the TRAF6-mediated NF-kB signaling pathway and the
inhibitory action of C25-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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